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Introduction

RNPA1000 is a potent small molecule inhibitor of the inositol-requiring enzyme 1a (IREla), a
key sensor and effector of the Unfolded Protein Response (UPR). The UPR is a cellular stress
response pathway activated by the accumulation of unfolded or misfolded proteins in the
endoplasmic reticulum (ER). By inhibiting the endoribonuclease (RNase) activity of IRE1q,
RNPA1000 provides a powerful tool for investigating the roles of the UPR and specifically the
IRE1a signaling branch in a multitude of physiological and pathological processes. These
include, but are not limited to, cancer, neurodegenerative diseases, metabolic disorders, and
inflammatory responses.[1]

These application notes provide detailed protocols for the in vitro use of RNPA1000, focusing
on assays to characterize its effects on the IRE1a signaling pathway and overall cell viability.

Mechanism of Action

Under ER stress, IRE1a dimerizes and autophosphorylates, activating its RNase domain. This
initiates two key downstream signaling cascades:
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o XBP1 mRNA Splicing: IRE1a unconventionally splices the mRNA of the X-box binding
protein 1 (XBP1). This splicing event removes a 26-nucleotide intron, causing a frameshift
that leads to the translation of a potent transcription factor, XBP1s. XBP1s then translocates
to the nucleus and upregulates the expression of genes involved in ER-associated
degradation (ERAD) and protein folding, aiming to restore ER homeostasis.

e Regulated IRE1-Dependent Decay (RIDD): Activated IRE1a can also cleave and degrade a
subset of MRNAs and microRNAs that are localized to the ER membrane. This process,
known as RIDD, is thought to reduce the protein load on the ER.

e JNK Activation: The IRE1a signaling pathway can also lead to the activation of the c-Jun N-
terminal kinase (JNK) pathway, which is implicated in apoptosis under conditions of
prolonged or severe ER stress.

RNPA1000 inhibits the RNase activity of IRE1a, thereby blocking both XBP1 mRNA splicing
and RIDD. This allows for the precise dissection of the functional consequences of inhibiting
this central UPR pathway.

Diagram of the IRE1a Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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